![molecular formula C9H8N2O B1281455 6-aminoquinolin-2(1H)-one CAS No. 79207-68-4](/img/structure/B1281455.png)
6-aminoquinolin-2(1H)-one
Overview
Description
The compound 6-aminoquinolin-2(1H)-one is a derivative of quinoline, which is a heterocyclic aromatic organic compound. It features a fusion of a benzene ring with a pyridine ring. The amino group at the 6th position indicates the presence of an -NH2 functional group attached to the carbon atom at this position on the quinoline ring. This structure is a key scaffold in various chemical compounds and has been explored for its potential in medicinal chemistry, particularly as a receptor antagonist and in the synthesis of other complex molecules.
Synthesis Analysis
The synthesis of compounds related to this compound involves various strategies. For instance, novel 6-acylamino-2-aminoquinoline compounds, which are structurally related to this compound, were synthesized using in silico screening and structure-activity relationship exploration. These compounds were synthesized with different appendages to explore their solubility and activity properties . Another related compound, 6-amino-1,2,3,4-tetrahydro-2-methylisoquinoline, was synthesized through an improved method, which also involved the isolation and stereochemical elucidation of its diastereoisomers .
Molecular Structure Analysis
The molecular structure of this compound derivatives is crucial for their biological activity. Docking studies of the 6-acylamino-2-aminoquinoline compounds suggested that the nitrogen of the central quinoline interacts preferentially with a specific aspartate residue in the melanin-concentrating hormone 1 receptor (MCH1R), which is a target for antagonists . The crystal structures of related compounds, such as those involving nicotinic acid and 2-amino-6-methylpyridine, have been determined, revealing the importance of hydrogen bonding in the assembly of these molecules .
Chemical Reactions Analysis
The chemical reactivity of this compound derivatives is diverse. For example, 6-aminoindolo[2,1-a]isoquinoline-5-carbonitriles were prepared by a Cu-catalyzed reaction, showcasing the compound's ability to undergo substitution reactions . The reactivity of these compounds is further demonstrated by the synthesis of 3-amino-4-hydroxyquinolin-2(1H)-one derivatives through reactions involving isatoic anhydrides and subsequent hydrolysis and alkylation steps .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound derivatives are influenced by their molecular structure. Poor solubility is a common issue with these compounds, which can be addressed by modifying their structure, such as adding a 4-trifluoromethoxyphenoxyacetamide appendage to improve solubility without compromising activity . The presence of amino groups and other substituents also affects their potential for hydrogen bonding, which is critical for their interaction with biological targets and for the formation of crystal structures .
Scientific Research Applications
Malaria Treatment :
- 6-Aminoquinolines, like 8-aminoquinoline, have been crucial in treating latent malaria. They represent a significant advancement in malaria therapy, despite challenges such as hemolytic toxicity in certain patients (Baird, 2019).
Synthesis and Chemical Applications :
- 6-Aminoquinolines are used in various synthetic processes. For instance, they undergo Smiles rearrangement, which is a practical one-pot synthesis technique, useful in producing diverse chemical entities with antimicrobial and antimalarial activities (Xie et al., 2013).
- In another study, 2-aminoquinolin-4(1H)-one reacted under Mannich reaction conditions, leading to the formation of pyrimido[4,5-b]quinolin-5-ones and other products, showcasing its reactivity and utility in organic synthesis (Funk et al., 2017).
Photoluminescence and Optical Properties :
- 6-Aminoquinolines, such as 6- and 7-aminoquinoline, exhibit unique fluorescence characteristics in different media, indicating their potential applications in photoluminescence and as optical sensors (Schulman et al., 1973).
Biological and Pharmacological Applications :
- Novel 6-acylamino-2-aminoquinolines have been studied as melanin-concentrating hormone 1 receptor (MCH1R) antagonists, indicating their potential use in therapeutic applications (Ulven et al., 2005).
- Aminoquinoline-based compounds have been explored as pH sensors for cancer cell discrimination, demonstrating their potential in biomedical applications (Mandal et al., 2018).
Anticancer Research :
- Derivatives of 7-amino-4-methylquinolin-2(1H)-one have shown potential anticancer activity, indicating the usefulness of aminoquinolines in developing new cancer treatments (Kubica et al., 2018).
Antifungal Agent Development :
- 2-Phenyl-4-aminoquinolines have been synthesized and evaluated for their antifungal activities, suggesting their potential use as antifungal agents (Yang et al., 2019).
Cognitive Enhancement :
- Some 6-aminoquinoline derivatives have been evaluated for their ability to enhance cognition, demonstrating potential applications in neuropharmacology (Piplani et al., 2011).
Safety and Hazards
properties
IUPAC Name |
6-amino-1H-quinolin-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O/c10-7-2-3-8-6(5-7)1-4-9(12)11-8/h1-5H,10H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXXSCBCILYHKRB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=O)N2)C=C1N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10510468 | |
Record name | 6-Aminoquinolin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10510468 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
79207-68-4 | |
Record name | 6-Aminoquinolin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10510468 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-Aminoquinolin-2-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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